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Compound of Interest

Compound Name: 4-Biphenylyl disulfide

Cat. No.: B15242735 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the structural and electronic properties of molecules is paramount. This

technical guide provides a detailed overview of the spectroscopic data for 4-Biphenylyl
disulfide, a molecule of interest in various chemical and pharmaceutical research areas. The

following sections present its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data, alongside the experimental protocols for these characterization

techniques.

Summary of Spectroscopic Data
The spectroscopic data for 4-Biphenylyl disulfide (C₂₄H₁₈S₂) is summarized in the tables

below, providing a clear and concise reference for its structural identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Parameter ¹H NMR (400 MHz, CDCl₃)

Chemical Shift (δ) 7.24–7.36 ppm (m, 6H)

7.54 ppm (m, 4H)

Parameter ¹³C NMR

Data Not Available
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Note: While ¹H NMR data has been reported, comprehensive and verified ¹³C NMR data for 4-
Biphenylyl disulfide is not readily available in the cited literature.

Infrared (IR) Spectroscopy
Parameter Value

Data Not Available

Note: Specific IR absorption peaks for 4-Biphenylyl disulfide have not been detailed in the

available literature.

Mass Spectrometry (MS)
Parameter Value

Data Not Available

Note: Verifiable mass spectrometry data for the molecular ion of 4-Biphenylyl disulfide is not

present in the consulted resources.

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and verification of

spectroscopic data. The following protocols are based on general procedures for the analysis

of symmetrical disulfides.

NMR Spectroscopy
¹H NMR spectra are typically recorded on a 400 MHz spectrometer using deuterated

chloroform (CDCl₃) as the solvent.[1] The sample is dissolved in the deuterated solvent, and

the chemical shifts are reported in parts per million (ppm) relative to an internal standard,

commonly tetramethylsilane (TMS).

IR Spectroscopy
Infrared spectra are generally obtained using an FT-IR spectrometer. The solid sample can be

prepared as a KBr pellet or analyzed as a thin film. The spectrum is recorded over a standard

range (e.g., 4000-400 cm⁻¹) to identify characteristic functional group vibrations.
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Mass Spectrometry
Mass spectra are acquired using a mass spectrometer, often with an electron ionization (EI)

source for small molecules. The sample is introduced into the instrument, and the resulting

mass-to-charge ratio (m/z) of the molecular ion and its fragments are recorded to determine the

molecular weight and fragmentation pattern.

Experimental and Data Acquisition Workflow
The logical flow for the synthesis and subsequent spectroscopic characterization of 4-
Biphenylyl disulfide is outlined in the diagram below. This workflow represents a standard

procedure in synthetic and analytical chemistry.
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Caption: Workflow for the synthesis and spectroscopic analysis of 4-Biphenylyl disulfide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15242735?utm_src=pdf-body-img
https://www.benchchem.com/product/b15242735?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15242735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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